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Compound of Interest

Compound Name: Antibacterial agent 80

Cat. No.: B12422993

For research, scientific, and drug development professionals, "Antibacterial agent 80" is
identified as a research chemical with minimal publicly available information regarding its
specific therapeutic applications, underlying mechanisms, and detailed experimental validation.
This document summarizes the currently accessible data and highlights the significant
information gaps that preclude the development of a comprehensive technical guide as initially
requested.

Initial searches for "Antibacterial agent 80" reveal its listing on several chemical supplier
websites, where it is also referred to as "compound 20".[1][2][3] These sources provide basic
chemical identifiers but lack in-depth biological data.

Chemical and Physical Properties

The available data on the physical and chemical characteristics of "Antibacterial agent 80" is
limited. The following table summarizes the information collated from supplier websites.
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Property Value Source
Catalog Number DC49455, HY-145878 [3114]
Synonym Compound 20 [11[2][3]
Molecular Formula C14H21N3S2 [1]
Molecular Weight 295.47 g/mol [1]
Purity >98% [3]

Powder: -20°C for 2 years; In
Storage [1]
DMSO: -80°C for 6 months

It is important to note that this compound is explicitly sold for research purposes only and is not
intended for patient use.[1] Furthermore, it is stated that no clinical development has been
reported for this agent.[3]

Potential Therapeutic Uses: An Information Void

A thorough review of publicly accessible scientific literature and databases did not yield any
specific information on the potential therapeutic uses of "Antibacterial agent 80". While it is
categorized as an "antibacterial agent,” there are no published studies detailing its spectrum of
activity, potency against specific bacterial strains, or potential applications in treating infectious
diseases.

One supplier lists "Antibacterial agent 80" in the context of other antibacterial agents, such as
Savirin, which is an inhibitor of the Staphylococcus aureus agr quorum sensing system.[1]
However, this does not imply a similar mechanism of action for "Antibacterial agent 80," and
no direct link or comparative studies were found. Without experimental data, any discussion of
its therapeutic potential would be purely speculative.

Lack of Experimental Protocols and Signaling
Pathway Information

A critical component of a technical guide is the detailed methodology of key experiments and
the elucidation of the agent's mechanism of action, often visualized through signaling
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pathways. Unfortunately, the search for "Antibacterial agent 80" yielded no specific
experimental protocols. There are no published studies describing how this compound has
been tested, whether in vitro or in vivo.

Consequently, information regarding its mechanism of action and any associated signaling
pathways is also absent. It is not known how "Antibacterial agent 80" exerts its antibacterial
effect, what its molecular target(s) are, or how it may interact with bacterial or host cell
signaling.

Conclusion

While "Antibacterial agent 80" is commercially available as a research chemical, there is a
significant lack of public data to support the creation of an in-depth technical guide. The core
requirements for such a document, including quantitative data on its efficacy, detailed
experimental protocols, and diagrams of its mechanism of action, cannot be fulfilled based on
the current state of knowledge in the public domain. Further research and publication in peer-
reviewed journals would be necessary to elucidate the therapeutic potential and biological
activity of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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